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Compound of Interest

Compound Name: D-Dulcitol-1-13C
Cat. No.: B1161170
Get Quote
\ J

Executive Summary & Core Directive

D-Dulcitol-1-13C (Galactitol-1-13C) is a stable isotope-labeled sugar alcohol.[1] It is non-
radioactive and generally classified as non-hazardous under GHS standards.

Immediate Actionable Status:
+ Radioactivity:NONE (Do not dispose of in radioactive waste streams).
¢ RCRA Status: Non-regulated (Not P-listed or U-listed).[1]

o Primary Disposal Route: Chemical Waste (Non-Hazardous) or Sanitary Sewer (Aqueous),
subject to local facility permits.

Critical Warning: While the compound itself is benign, the solvent matrix often dictates the
disposal method. If dissolved in organic solvents (e.g., Methanol, Acetonitrile), the waste must
be treated as Hazardous Organic Waste.[1]

Material Characterization
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Understanding the physicochemical properties is the first step in a self-validating disposal

protocol.
Property Data Relevance to Disposal
Chemical Name D-Dulcitol-1-13C (Galactitol) Identity verification
CAS Number 608-66-2 (Unlabeled generic) Regulatory lookup key
, CONFIRM NON-
Labeling Carbon-13 (Stable Isotope)
RADIOACTIVE
N Soluble in water; slightly Determines drain disposal
Solubility i N
soluble in ethanol eligibility
Flash Point N/A (Solid) Non-flammable solid waste
Low toxicity; often GRAS
Toxicity LD50 > 5000 mg/kg (Oral, Rat)  (Generally Recognized As

Safe)

The "Isotope Confusion" Protocol

The most common error in disposing of 13C compounds is misclassification as radioactive
waste. This incurs unnecessary costs (approx. 10-20x higher than chemical waste) and
administrative burden.

Verification Step:

Before disposal, inspect the container label.[2][3]
e Look for: "Stable Isotope,” "13C," "Carbon-13."[1][4][5]
o Ensure Absence of: Trefoil radiation symbols, "14C," or "Carbon-14."

Expert Insight: If your facility uses both 14C (radioactive) and 13C (stable) isotopes, segregate
these workflows physically. Cross-contamination of packaging can lead to Geiger counter false
positives if 14C traces are present on the exterior of a 13C waste bin.
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Step-by-Step Disposal Workflows
Scenario A: Pure Solid Waste (Expired/Excess Powder)

Applicability: Unused powder, spilled solids, or contaminated weighing paper.[1]

o Containerize: Place solid waste in a clear, chemically compatible polyethylene bag or wide-
mouth jar.

o Labeling: Apply a "Non-Hazardous Chemical Waste" label.

o Mandatory: Explicitly write "D-Dulcitol-1-13C (Non-Radioactive)" to prevent EHS
confusion.

o Disposal: Submit to your facility's chemical waste stream.[3][6]

o Note: While technically benign enough for general trash in some jurisdictions, Best
Laboratory Practice (BLP) dictates treating all synthesized/labeled research chemicals as
chemical waste to maintain a chain of custody.

Scenario B: Aqueous Solutions (Buffers/Water)

Applicability: Dulcitol dissolved in water, PBS, or cell culture media.[1]
 Dilution: Ensure the solution is fully dissolved.

o Regulatory Check: Consult your facility's wastewater discharge permit. Sugar alcohols are
high in Biological Oxygen Demand (BOD).

o Small Scale (<1 Liter): Generally acceptable for sanitary sewer disposal with copious
water flushing (20:1 ratio).

o Large Scale (>1 Liter): Do not pour down the drain.[3][6][7][8][9][10] High BOD can trigger
wastewater violations. Collect in "Non-Hazardous Aqueous Waste" carboys.

Scenario C: Mixed Solvent Solutions (The Hidden
Hazard)
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Applicability: Dulcitol dissolved in Methanol, DMSO, or Acetonitrile (common for LC-MS
standards).[1]

 Classification: The hazard is now defined by the solvent, not the Dulcitol.
e Segregation:

o Methanol/Acetonitrile:[5]Flammable Organic Waste.[11]

o Chloroform/DCM:Halogenated Organic Waste.[11]

e Protocol: Collect in approved safety carboys (HDPE or Glass). Label strictly according to the
solvent percentages (e.g., "99% Methanol, <1% Dulcitol-13C").

Disposal Decision Matrix

The following logic flow ensures compliance and safety.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://pmc.ncbi.nlm.nih.gov/articles/PMC12704460/
https://www.epa.gov/hw/proposal-list-nine-and-polyfluoroalkyl-compounds-resource-conservation-and-recovery-act
https://www.epa.gov/hw/proposal-list-nine-and-polyfluoroalkyl-compounds-resource-conservation-and-recovery-act
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste ldentification:
D-Dulcitol-1-13C

Physical State?

Powder/Debris

Solid Waste Liquid Solution

Disposal: Non-Hazardous
Chemical Waste Stream

Solvent Matrix?

Flammable/Toxic

Aqueous (Water/Buffer) Organic (MeOH, ACN, etc.)

Disposal: HAZARDOUS WASTE

iter?
Volume > 1 Liter* (Segregate by Solvent)

No (Small Scale)

Yes (High BOD Risk)

Disposal: Sanitary Sewer Disposal: Non-Hazardous
(Flush w/ 20x Water) Aqueous Waste Carboy

Click to download full resolution via product page

Figure 1: Decision tree for determining the correct waste stream based on physical state and
solvent composition.[1]

Regulatory Framework & Compliance
Resource Conservation and Recovery Act (RCRA)
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Dulcitol is not listed on the EPA's P-list (acutely hazardous) or U-list (toxic) of hazardous
wastes [1]. Therefore, unused solid material is not automatically classified as hazardous waste
under federal law. However, "characteristic" waste rules apply:

Ignitability (D001): No (unless in flammable solvent).

Corrosivity (D002): No (pH is neutral).

Reactivity (D003): No.

Toxicity (D004-D043): No heavy metals present.[1]

Local Oversight

Always verify with your Institutional Biosafety Committee (IBC) or EHS department. Some
institutions enforce a "No Drain Disposal” policy for any chemical other than soap and water,
regardless of toxicity, to prevent drain clogging or bacterial blooms in plumbing [2].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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